Cas no 58861-65-7 (Benzothiazole, 2-(4,5-dihydro-2-thiazolyl)-)

• Product Name: Benzothiazole, 2-(4,5-dihydro-2-thiazolyl)-
• CAS No: 58861-65-7
• Molecular Formula: C₁₀H₈N₂S₂
• Molecular Weight: 220.313919067383
• CID: 949119
• PubChem ID: 12365677

Benzothiazole, 2-(4,5-dihydro-2-thiazolyl)- Properties

Names and Identifiers

• Benzothiazole, 2-(4,5-dihydro-2-thiazolyl)- (9CI)
• 58861-65-7
• DB-274727
• SCHEMBL21663789
• Benzothiazole, 2-(4,5-dihydro-2-thiazolyl)-

• InChIKey： RVQLLNFUXZQXAG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2S2/c1-2-4-8-7(3-1)12-10(14-8)9-11-5-6-13-9/h1-4H,5-6H2
• SMILES： C1CSC(=N1)C2=NC3=CC=CC=C3S2

Computed Properties

• Exact Mass: 220.01289061g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 220.01289061g/mol
• Heavy Atom Count: 14
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 78.8Ų